Cas no 264-12-0 (3H-3-Benzazepine)

3H-3-Benzazepine structure
3H-3-Benzazepine structure
Product name:3H-3-Benzazepine
CAS No:264-12-0
MF:C10H9N
MW:143.18516
CID:285043
PubChem ID:19769442

3H-3-Benzazepine Chemical and Physical Properties

Names and Identifiers

    • 3H-3-Benzazepine
    • 4,5-Benzazepine
    • 4,5-Benzoazatropilidene
    • STR07757
    • SCHEMBL164600
    • YGLDQFWPUCURIP-UHFFFAOYSA-N
    • AKOS006239099
    • DTXSID70599734
    • [3]Benzazepine
    • 264-12-0
    • 3-benzazepine
    • Inchi: InChI=1S/C10H9N/c1-2-4-10-6-8-11-7-5-9(10)3-1/h1-8,11H
    • InChI Key: YGLDQFWPUCURIP-UHFFFAOYSA-N
    • SMILES: C1C2C=CC=CC=2C=CNC=1

Computed Properties

  • Exact Mass: 143.07357
  • Monoisotopic Mass: 143.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 15.79

3H-3-Benzazepine Related Literature

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